5-(4-Tert-butylphenyl)-2-phenyl-1,3-oxazole

• CAS No.: 90094-28-3
• Molecular Formula: C19H19NO
• Molecular Weight: 277.4 g/mol
• IUPAC Name: 5-(4-tert-butylphenyl)-2-phenyl-1,3-oxazole
• InChI: InChI=1S/C19H19NO/c1-19(2,3)16-11-9-14(10-12-16)17-13-20-18(21-17)15-7-5-4-6-8-15/h4-13H,1-3H3
• InChI Key: MNVOKBORFIKAMB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=CN=C(O2)C3=CC=CC=C3

Description

5-(4-Tert-butylphenyl)-2-phenyl-1,3-oxazole is an organic compound that belongs to the class of oxazoles. Oxazoles are heterocyclic aromatic compounds containing an oxygen and a nitrogen atom in a five-membered ring. This particular compound is characterized by the presence of a tert-butyl group attached to the phenyl ring, which imparts unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(4-Tert-butylphenyl)-2-phenyl-1,3-oxazole typically involves the cyclization of appropriate precursors under specific conditions. One common method is the reaction of 4-tert-butylbenzoyl chloride with phenylacetonitrile in the presence of a base, followed by cyclization with an appropriate reagent to form the oxazole ring.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

5-(4-Tert-butylphenyl)-2-phenyl-1,3-oxazole undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxazole derivatives.

Reduction: Reduction reactions can lead to the formation of reduced oxazole derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the phenyl rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles are employed under various conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxazole-2-carboxylic acid derivatives, while reduction can produce oxazoline derivatives.

Scientific Research Applications

5-(4-Tert-butylphenyl)-2-phenyl-1,3-oxazole has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of advanced materials and as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 5-(4-Tert-butylphenyl)-2-phenyl-1,3-oxazole involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

4-tert-Butylphenol: A related compound with similar structural features but different chemical properties.

2-Phenyl-1,3-oxazole: Lacks the tert-butyl group, resulting in different reactivity and applications.

Uniqueness

5-(4-Tert-butylphenyl)-2-phenyl-1,3-oxazole is unique due to the presence of the tert-butyl group, which enhances its stability and alters its reactivity compared to other oxazole derivatives. This makes it a valuable compound in various research and industrial applications.